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Compound of Interest

Compound Name: 1-Octadecanethiol

Cat. No.: B147371 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of 1-Octadecanethiol are paramount. This guide provides immediate, procedural, and

step-by-step information to ensure laboratory safety and operational integrity.
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Property Value

Chemical Name 1-Octadecanethiol

CAS Number 2885-00-9

Molecular Formula C18H38S

Molecular Weight 286.6 g/mol

Appearance

White powder or oily solid with a characteristic,

extremely unpleasant smell (stench).[1][2][3][4]

[5]

Melting Point 24-35 °C (77-95 °F)[1][3][4][5][6]

Boiling Point 366 °C (690.8 °F) at 760 mmHg[3][4][6]

Flash Point 185 °C (365 °F)[1][5][6]

Density 0.847 - 0.85 g/mL at 25 °C[1][3][4][5]

Solubility Insoluble in water.[1][4][5]

Vapor Pressure 4.59E-05 mmHg at 25°C[4]

Hazard Identification and Personal Protective
Equipment (PPE)
1-Octadecanethiol is a combustible solid that can cause skin and eye irritation.[1][2][3] It may

be harmful if ingested, inhaled, or absorbed through the skin.[1][2][3] The most notable

characteristic is its strong, unpleasant odor.[1][2][3]

Recommended Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to ensure protection.[7]
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PPE Category Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields, or a face

shield.[7][8] Conforming to EN

166 (EU) or NIOSH (US)

approved standards.[7]

Protects against splashes and

aerosols.[8]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene, or

Butyl rubber).[7] Double-

gloving is recommended.[8]

Prevents skin contact.[7][8] No

single glove material is

impervious to all chemicals;

replace frequently.[7]

Body Protection

A flame-resistant lab coat

should be worn and kept

fastened.[7][8]

Prevents skin contact and

contamination of personal

clothing.[8]

Respiratory Protection

All work must be conducted in

a well-ventilated area,

preferably under a chemical

fume hood.[7][8]

Minimizes inhalation of any

potential vapors or aerosols.[8]

Operational and Handling Plan
Adherence to a strict operational protocol is necessary to minimize exposure and ensure

stability.[8]

Step-by-Step Handling Procedure:

Preparation:

Ensure a certified chemical fume hood is operational.[7][8]

Verify that an eyewash station and safety shower are readily accessible.[8][9]

Prepare and label all necessary glassware and equipment within the fume hood.[8]

Have designated, labeled waste containers ready for liquid and solid chemical waste.[7][8]
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Handling:

Don all required PPE before handling the chemical.[7][8]

Equilibrate the 1-Octadecanethiol container to room temperature before opening to

prevent moisture condensation.[8]

To minimize air exposure, consider handling under an inert gas atmosphere (e.g., argon or

nitrogen).[8]

Avoid the formation of dust and aerosols.[3][4]

Use non-sparking tools and prevent fire caused by electrostatic discharge.[3][4]

Storage:

Store in a cool, dry, well-ventilated area.[10]

Keep containers securely sealed when not in use.[10]

Store separately from strong oxidants, strong acids, bases, and strong reducing agents.[1]

[3][4][5]

Disposal Plan
Proper disposal of 1-Octadecanethiol and contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.[8]

Waste Segregation and Disposal:
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Waste Type Disposal Procedure

Liquid Thiol Waste

Collect in a designated, sealed, and clearly

labeled hazardous waste container. The label

must explicitly state that the container holds

thiol-containing waste.[7][8]

Solid Thiol Waste

Contaminated items such as gloves, pipette tips,

and paper towels should be placed in a sealed

plastic bag, which is then placed in a designated

solid hazardous waste container.[7][8]

Decontamination

A used bleach solution for decontamination

should be collected in a separate, labeled

hazardous waste container for disposal.[7]

All waste must be disposed of as hazardous waste in accordance with institutional, local, state,

and federal regulations.[9]

Emergency Procedures
Spill Response:

Small Spill (in a fume hood):

Alert personnel in the immediate area.[9]

Wearing appropriate PPE, absorb the spill with an inert, non-combustible material (e.g.,

vermiculite, sand, earth).[2][9]

Collect the absorbent material using clean, non-sparking tools and place it in a sealed

container for hazardous waste disposal.[2][9]

Clean the spill area with soap and water.[9]

Large Spill:

Evacuate the area and eliminate all ignition sources.[1][2]
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Prevent the spill from entering waterways, sewers, or confined areas.[1][2]

Dike the spill for later disposal.[2]

First Aid Measures:

Exposure Route First Aid Procedure

Inhalation

Move the exposed person to fresh air at once.[2]

If not breathing, give artificial respiration. Get

medical attention if symptoms occur.[6]

Skin Contact

Immediately wash the contaminated skin with

soap and water.[2] Remove contaminated

clothing and wash before reuse. If skin irritation

persists, call a physician.[6]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.[6]

Remove contact lenses, if present and easy to

do.[6] Get medical attention.[6]

Ingestion

Clean mouth with water and drink plenty of

water afterwards.[6] Get medical attention if

symptoms occur.[6]

Experimental Workflow for Safe Handling
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Workflow for Safe Handling of 1-Octadecanethiol

Preparation
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Disposal Emergency

Verify Fume Hood Operation
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Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of 1-Octadecanethiol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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